Cas no 1501878-63-2 (cyclopropyl(2-fluoro-3-methoxyphenyl)methanone)

• Product Name: cyclopropyl(2-fluoro-3-methoxyphenyl)methanone
• CAS No: 1501878-63-2
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• MDL: MFCD24308593
• CID: 5244209
• Update Time: 2025-06-08

cyclopropyl(2-fluoro-3-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, cyclopropyl(2-fluoro-3-methoxyphenyl)-
• cyclopropyl(2-fluoro-3-methoxyphenyl)methanone

• MDL： MFCD24308593
• Inchi： 1S/C11H11FO2/c1-14-9-4-2-3-8(10(9)12)11(13)7-5-6-7/h2-4,7H,5-6H2,1H3
• InChI Key： ZWOXJTBCGJREDE-UHFFFAOYSA-N
• SMILES： C(C1CC1)(C1=CC=CC(OC)=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on cyclopropyl(2-fluoro-3-methoxyphenyl)methanone

Introduction to Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone (CAS No. 1501878-63-2)

Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone, identified by the Chemical Abstracts Service Number (CAS No.) 1501878-63-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, characterized by its cyclopropyl and fluoro-methoxyphenyl substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of a fluoro group and a methoxy group in the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone is particularly noteworthy for its ability to modulate biological pathways through selective interactions with target proteins. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance binding affinity by providing precise spatial orientation, while the fluoro and methoxy substituents contribute to metabolic stability and pharmacokinetic profiles. These features have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated aromatic compounds due to their enhanced bioavailability and improved pharmacological properties. Fluoro groups are frequently incorporated into drug molecules to increase their metabolic stability, reduce susceptibility to enzymatic degradation, and improve membrane penetration. Similarly, methoxy groups can serve as electron-withdrawing or -donating units, influencing the overall reactivity and binding affinity of the molecule. The combination of these functional groups in Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone makes it an intriguing subject for further investigation.

Recent studies have highlighted the potential of Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone in the development of novel therapeutic agents. Researchers have demonstrated its efficacy in modulating enzyme activity and receptor binding, suggesting its utility in treating various diseases. For instance, preliminary investigations have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression. Additionally, its ability to interact with specific protein targets has opened avenues for exploring its role in neurodegenerative disorders.

The synthesis of Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this molecule. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The pharmacological profile of Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone is further enhanced by its solubility characteristics, which are influenced by the presence of polar functional groups like the fluoro and methoxy moieties. Improved solubility often translates to better bioavailability, a critical factor in drug efficacy. Computational modeling techniques have been utilized to predict the pharmacokinetic behavior of this compound, providing valuable insights into its absorption, distribution, metabolism, excretion (ADME) properties.

One of the most compelling aspects of Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone is its versatility as a chemical scaffold. By modifying its structural components or appending additional functional groups, researchers can generate a library of derivatives with tailored biological activities. This flexibility allows for rapid screening and optimization processes, expediting the discovery of novel therapeutics. The potential applications span across multiple therapeutic domains, including oncology, immunology, and central nervous system disorders.

The regulatory landscape for new drug candidates also plays a crucial role in determining the commercial viability of compounds like Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone. Compliance with stringent safety and efficacy standards is essential for successful market entry. Preclinical studies are conducted to assess toxicity profiles and pharmacological effects before human trials commence. These rigorous evaluations ensure that only compounds with substantial therapeutic benefits reach patients.

In conclusion,Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone (CAS No. 1501878-63-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis reflects cutting-edge organic methodologies, while its pharmacological potential is supported by emerging research findings. As drug discovery continues to evolve at an unprecedented pace,Cyclopropyl(2-fluoro-3-methoxyphenyl)methanone stands as a testament to the innovative spirit driving modern medicine forward.